Cas no 87261-77-6 ((1R,4S,6S,8Ar)-6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-2,3,4,6,7,8-hexahydro-1H-naphthalen-1-ol)

• Product Name: (1R,4S,6S,8Ar)-6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-2,3,4,6,7,8-hexahydro-1H-naphthalen-1-ol
• CAS No: 87261-77-6
• Molecular Formula: C₁₅H₂₆O₂
• Molecular Weight: 238.365745067596
• CID: 3026238
• PubChem ID: 21589931

(1R,4S,6S,8Ar)-6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-2,3,4,6,7,8-hexahydro-1H-naphthalen-1-ol Properties

Names and Identifiers

• 7-Epi-5-eudesmene-1beta,11-diol
• 7-Epi-5-eudesmene-1β,11-diol
• (1R,4S,6S,8Ar)-6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-2,3,4,6,7,8-hexahydro-1H-naphthalen-1-ol
• 87261-77-6
• AKOS040761243

• InChIKey： YNBRPGOINKTYTG-HTTKSJEASA-N
• Inchi： 1S/C15H26O2/c1-10-5-6-13(16)15(4)8-7-11(9-12(10)15)14(2,3)17/h9-11,13,16-17H,5-8H2,1-4H3/t10-,11-,13+,15+/m0/s1
• SMILES： O[C@@H]1CC[C@H](C)C2=C[C@@H](C(C)(C)O)CC[C@]21C

Computed Properties

• Exact Mass: 238.193280068g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 238.193280068g/mol
• Heavy Atom Count: 17
• Complexity: 332
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids